3,4-difluoro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzenesulfonamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H17F2NO4S/c15-11-3-2-10(8-12(11)16)22(18,19)17-9-1-4-13-14(7-9)21-6-5-20-13/h2-3,8-9,13-14,17H,1,4-7H2
• InChI Key: ZKWOBYNVFLWUQM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1NS(=O)(=O)C3=CC(=C(C=C3)F)F)OCCO2
• Molecular Formula: C14H17F2NO4S
• Molecular Weight: 333.35 g/mol

Description

The compound “3,4-difluoro-N-(octahydrobenzo[b][1,4]dioxin-6-yl)benzenesulfonamide” is a derivative of benzenesulfonamide. Benzenesulfonamides are known to be medicinally active compounds and are used as inhibitors of proteases, carbonic anhydrase, capsase, and COX-2. They are widely used in antiviral, antibacterial, antimigraine, and antidiuretic medications.

Synthesis Analysis

The synthesis of such compounds involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine and benzenesulfonyl chloride under dynamic pH control using aqueous Na2CO3. This reaction yields 2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide, which is further substituted at the N-position with various alkyl/aryl halides in N,N-dimethylformamide and a catalytic amount of lithium hydride to obtain N-substituted (2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamides.

Mechanism of Action

The mechanism of action of benzenesulfonamides, in general, involves blocking the foliate synthetase enzyme in bacteria, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication without killing them. They are also inhibitors of carbonic anhydrase, which is a causative agent of many physiological disorders including epilepsy and osteoporosis.